Cas no 75631-42-4 (Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI))
75631-42-4 structure
Product Name:Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI)
CAS No:75631-42-4
MF:C13H14O4
MW:234.247864246368
CID:559317
PubChem ID:2775158
Update Time:2025-04-19
Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI)
- 1-(5-acetyl-2,4-dihydroxy-3-prop-2-enylphenyl)ethanone
- 1-(5-ACETYL-3-ALLYL-2,4-DIHYDROXYPHENYL)ETHAN-1-ONE
- 2-allyl-4,6-diacetylresorcinol
- 5'-acetyl-3'-allyl-2',4'-dihydroxyacetophenone
- 5-acetyl-3-allyl-2,4-dihydroxyacetophenone
- AC1MCQ0V
- AG-H-01411
- BTB09986
- CTK5E1799
- KB-147490
- DTXSID60379421
- SCHEMBL11134821
- 1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis-ethanone
- 75631-42-4
- RSAMPULHTARIED-UHFFFAOYSA-N
-
- Inchi: 1S/C13H14O4/c1-4-5-9-12(16)10(7(2)14)6-11(8(3)15)13(9)17/h4,6,16-17H,1,5H2,2-3H3
- InChI Key: RSAMPULHTARIED-UHFFFAOYSA-N
- SMILES: OC1C(C(C)=O)=CC(C(C)=O)=C(C=1CC=C)O
Computed Properties
- Exact Mass: 234.08920892g/mol
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 74.6Ų
Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
75631-42-4 (Ethanone,1,1'-[4,6-dihydroxy-5-(2-propenyl)-1,3-phenylene]bis- (9CI)) Related Products
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